Cas no 893737-32-1 (2-hydroxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde)

2-hydroxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde structure
893737-32-1 structure
Product Name:2-hydroxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde
CAS No:893737-32-1
MF:C14H9F3O2
MW:266.215274572372
MDL:MFCD06802608
CID:1941238
PubChem ID:20100136
Update Time:2025-07-31

2-hydroxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde
    • 4-HYDROXY-2'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-3-CARBALDEHYDE
    • AKOS004123399
    • 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95%
    • MFCD06802608
    • DTXSID20602500
    • 893737-32-1
    • 4-Hydroxy-2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde
    • 2-Formyl-4-(2-trifluoromethylphenyl)phenol
    • A1-53768
    • MDL: MFCD06802608
    • Inchi: 1S/C14H9F3O2/c15-14(16,17)12-4-2-1-3-11(12)9-5-6-13(19)10(7-9)8-18/h1-8,19H
    • InChI Key: GFJNTWSJXQBBAI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1C=CC(=C(C=O)C=1)O)(F)F

Computed Properties

  • Exact Mass: 266.05546401Da
  • Monoisotopic Mass: 266.05546401Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3Ų

2-hydroxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320962-5 g
2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95%; .
893737-32-1 95%
5g
€1159.00 2023-04-26
abcr
AB320962-5g
2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95%; .
893737-32-1 95%
5g
€1159.00 2025-04-15

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